Cas no 1804460-44-3 (3-Amino-5-(bromomethyl)-2-(difluoromethyl)pyridine-6-methanol)

• Product Name: 3-Amino-5-(bromomethyl)-2-(difluoromethyl)pyridine-6-methanol
• CAS No: 1804460-44-3
• MF: C₈H₉BrF₂N₂O
• MW: 267.070667982101
• CID: 4857652
• Update Time: 2025-11-01

3-Amino-5-(bromomethyl)-2-(difluoromethyl)pyridine-6-methanol Chemical and Physical Properties

Names and Identifiers

• 3-Amino-5-(bromomethyl)-2-(difluoromethyl)pyridine-6-methanol

• Inchi： 1S/C8H9BrF2N2O/c9-2-4-1-5(12)7(8(10)11)13-6(4)3-14/h1,8,14H,2-3,12H2
• InChI Key： CTBPYMDIAVPLEF-UHFFFAOYSA-N
• SMILES： BrCC1=CC(=C(C(F)F)N=C1CO)N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 185
• XLogP3: 0.5
• Topological Polar Surface Area: 59.1

Additional information on 3-Amino-5-(bromomethyl)-2-(difluoromethyl)pyridine-6-methanol

Professional Introduction to 3-Amino-5-(bromomethyl)-2-(difluoromethyl)pyridine-6-methanol (CAS No. 1804460-44-3)

3-Amino-5-(bromomethyl)-2-()pyridine-6-methanol is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 1804460-44-3, represents a unique molecular structure that combines multiple functional groups, making it a valuable intermediate in the synthesis of various bioactive molecules. The presence of both and substituents, alongside the group, provides a rich scaffold for further chemical modifications and biological evaluations.

The compound's structure is particularly intriguing due to its potential applications in drug discovery. The pyridine core is a well-known pharmacophore in many therapeutic agents, and the additional functional groups enhance its versatility. In recent years, there has been a growing interest in incorporating fluorinated moieties into drug molecules, as these groups can improve metabolic stability, binding affinity, and overall pharmacokinetic properties. The group in 3-Amino-5-(bromomethyl)-2-()pyridine-6-methanol is a prime example of such an incorporation strategy.

Recent studies have highlighted the importance of pyridine derivatives in the development of novel therapeutic agents. For instance, researchers have explored the use of such compounds in the treatment of neurological disorders, where the pyridine scaffold can interact with specific biological targets. The group in this compound allows for further derivatization, enabling the synthesis of more complex molecules with tailored biological activities. This flexibility makes it an attractive candidate for medicinal chemists seeking to develop new drugs.

The substituent on the pyridine ring adds another layer of reactivity to the molecule. This group can be readily transformed into other functional moieties through nucleophilic substitution reactions, providing a convenient pathway for constructing more elaborate structures. Such transformations are crucial in drug development, where precise control over molecular architecture is essential for achieving desired pharmacological effects.

In the context of current research trends, 3-Amino-5-(bromomethyl)-2-()pyridine-6-methanol aligns with several key areas of interest in medicinal chemistry. One notable trend is the increasing use of fluorinated compounds in drug design due to their favorable physicochemical properties. The presence of two fluorine atoms in this molecule not only enhances its metabolic stability but also improves its binding affinity to biological targets. These attributes are particularly important for developing drugs that require prolonged half-lives and high target specificity.

Another significant trend is the focus on developing multifunctional drugs that can address multiple targets simultaneously. The structural features of 3-Amino-5-(bromomethyl)-2-()pyridine-6-methanol make it a promising candidate for such applications. The combination of an group for further derivatization and a group for functionalization allows for the creation of molecules with dual or even multiple biological activities. This approach has shown great potential in treating complex diseases that involve multiple pathological pathways.

The compound's potential as a building block for more complex molecules has also been recognized in industrial settings. Pharmaceutical companies often rely on high-quality intermediates like this one to streamline their drug development processes. By using well-characterized compounds with known reactivity patterns, researchers can accelerate their synthetic routes and reduce the time required to bring new drugs to market. 3-Amino-5-(bromomethyl)-2-()pyridine-6-methanol fits perfectly into this paradigm, offering a reliable starting point for further chemical innovation.

In conclusion, 3-Amino-5-(bromomethyl)-2-()pyridine-6-methanol (CAS No. 1804460-44-3) is a versatile and highly functional compound with significant potential in pharmaceutical research and drug development. Its unique structural features make it an attractive intermediate for synthesizing novel bioactive molecules, particularly those incorporating fluorinated moieties for improved pharmacokinetic properties. As research continues to evolve, this compound is likely to play an increasingly important role in the discovery and development of new therapeutic agents.